Cas no 2137971-77-6 (N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide)

• Product Name: N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide
• CAS No: 2137971-77-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6141146
• PubChem ID: 165789188
• Update Time: 2025-06-14

N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide Chemical and Physical Properties

Names and Identifiers

• 2137971-77-6
• EN300-712771
• N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide

• Inchi： 1S/C10H15N3O2/c1-3-4-10(15)11-6-9(14)8-5-12-13(2)7-8/h5,7H,3-4,6H2,1-2H3,(H,11,15)
• InChI Key： HRWWZRCYYOOUHW-UHFFFAOYSA-N
• SMILES： O=C(CCC)NCC(C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64Ų

Additional information on N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide

Comprehensive Overview of N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide (CAS No. 2137971-77-6)

N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide, identified by its CAS number 2137971-77-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a 1-methyl-1H-pyrazole moiety with a butanamide group, making it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammation.

The growing interest in N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide aligns with broader trends in precision medicine and sustainable agriculture. For instance, its pyrazole core is a common pharmacophore in FDA-approved drugs, such as celecoxib, which underscores its relevance in COX-2 inhibition studies. Meanwhile, the butanamide side chain offers opportunities for derivatization, enabling the development of novel agrochemicals with improved biodegradability—a key concern for environmentally conscious stakeholders.

From a synthetic chemistry perspective, CAS 2137971-77-6 exemplifies the convergence of heterocyclic chemistry and amide coupling techniques. Its preparation typically involves multi-step reactions, including N-alkylation of pyrazole derivatives and subsequent acylative amidation. These methods are frequently optimized using green chemistry principles, such as solvent-free conditions or catalytic systems, to meet the demand for sustainable manufacturing practices.

Analytical characterization of N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide relies on advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These tools confirm the compound’s purity and stereochemistry, critical for regulatory compliance in pharmaceutical applications. Notably, its crystalline form has been studied for polymorphic stability, a hot topic in formulation science due to its impact on drug bioavailability.

In the context of intellectual property, 2137971-77-6 has been cited in patents related to kinase inhibitors and herbicide adjuvants, reflecting its cross-industry utility. This dual applicability resonates with current searches for "multi-target drug design" and "green agrochemicals," highlighting its alignment with both biomedical innovation and environmental sustainability trends.

Future research directions for N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide may explore its structure-activity relationships (SAR) in greater depth, particularly through computational modeling and AI-driven drug discovery platforms. Such approaches could accelerate its adoption in personalized medicine, addressing frequent search queries like "next-generation small-molecule therapeutics" and "AI in chemical synthesis."